Cas no 1854967-46-6 (1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol)

• Product Name: 1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol
• CAS No: 1854967-46-6
• MF: C₈H₁₆FNO
• MW: 161.2171459198
• CID: 5701126
• PubChem ID: 131219837
• Update Time: 2025-06-14

1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1652395
• 1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol
• 1854967-46-6
• 2-Propanol, 1-(cyclobutylmethylamino)-3-fluoro-

• Inchi： 1S/C8H16FNO/c1-10(6-8(11)5-9)7-3-2-4-7/h7-8,11H,2-6H2,1H3
• InChI Key： QZKZBCNKIDMWNL-UHFFFAOYSA-N
• SMILES： C(N(C1CCC1)C)C(O)CF

Computed Properties

• Exact Mass: 161.121592296g/mol
• Monoisotopic Mass: 161.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol

Comprehensive Overview of 1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol (CAS No. 1854967-46-6)

In the rapidly evolving field of pharmaceutical and chemical research, 1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol (CAS No. 1854967-46-6) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, is gaining attention for its potential applications in drug discovery and medicinal chemistry. The presence of both a cyclobutyl ring and a fluorine substituent in its structure makes it a valuable scaffold for designing novel bioactive molecules. Researchers are particularly intrigued by its potential role in modulating biological targets, which aligns with current trends in precision medicine and targeted therapies.

The compound's systematic name, 1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol, reflects its precise chemical architecture. The cyclobutyl moiety contributes to the molecule's three-dimensional conformation, while the fluorine atom enhances its metabolic stability and binding affinity—a feature highly sought after in modern drug design. With the increasing demand for fluorinated compounds in pharmaceuticals, this molecule stands out as a promising candidate for further exploration. Its CAS No. 1854967-46-6 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

Recent advancements in synthetic chemistry have facilitated the efficient production of 1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol, making it more accessible for research purposes. The compound's potential applications span across various therapeutic areas, including oncology, neurology, and infectious diseases. Its ability to interact with specific enzymes or receptors highlights its relevance in the development of small-molecule inhibitors—a hot topic in drug discovery circles. Moreover, the incorporation of fluorine into organic molecules remains a key strategy for improving pharmacokinetic properties, a trend that continues to dominate pharmaceutical research.

From a structural perspective, the cyclobutyl group in 1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol introduces interesting steric and electronic effects. This feature is particularly valuable in fragment-based drug design, where researchers aim to optimize molecular interactions with biological targets. The compound's fluoropropanol segment further enhances its versatility, allowing for diverse chemical modifications. Such attributes make it a compelling subject for studies on structure-activity relationships (SAR), a critical aspect of modern medicinal chemistry.

The growing interest in 1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol is also reflected in scientific literature and patent filings. Researchers are investigating its potential as a building block for more complex molecules, particularly in the context of proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. Its CAS No. 1854967-46-6 frequently appears in databases tracking novel chemical entities, underscoring its relevance in contemporary research. As the pharmaceutical industry continues to prioritize fluorine-containing compounds, this molecule is poised to play a pivotal role in future discoveries.

In conclusion, 1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol represents a fascinating intersection of structural novelty and therapeutic potential. Its unique combination of a cyclobutyl ring and fluorine substitution offers numerous opportunities for innovation in drug development. With ongoing research shedding light on its properties and applications, this compound (CAS No. 1854967-46-6) is likely to remain a focus of scientific inquiry in the coming years. As the field advances, we can anticipate new insights into its mechanisms and broader utility in addressing unmet medical needs.